Cas no 2171252-44-9 (2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylbenzoic acid)

• Product Name: 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylbenzoic acid
• CAS No: 2171252-44-9
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6200029
• PubChem ID: 165540473
• Update Time: 2025-05-19

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylbenzoic acid
• 2171252-44-9
• 2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5-methylbenzoic acid
• EN300-1497932

• Inchi： 1S/C28H28N2O5/c1-3-8-25(26(31)29-24-14-13-17(2)15-22(24)27(32)33)30-28(34)35-16-23-20-11-6-4-9-18(20)19-10-5-7-12-21(19)23/h4-7,9-15,23,25H,3,8,16H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t25-/m1/s1
• InChI Key： SBNLOIVHXQCPIS-RUZDIDTESA-N
• SMILES： O(C(N[C@@H](C(NC1C=CC(C)=CC=1C(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylbenzoic acid

Research Briefing on 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylbenzoic acid (CAS: 2171252-44-9)

The compound 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylbenzoic acid (CAS: 2171252-44-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on its synthesis, applications, and potential therapeutic implications.

Recent studies highlight the role of this compound as a key intermediate in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS) where the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group serves as a protecting group for amines. The compound's structural features, including the 5-methylbenzoic acid moiety, contribute to its stability and reactivity, making it a valuable tool in the development of novel peptide-based therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylbenzoic acid in the synthesis of cyclic peptides targeting G-protein-coupled receptors (GPCRs). The study reported enhanced binding affinity and selectivity, attributed to the compound's ability to maintain conformational rigidity during peptide cyclization.

Another significant application was explored in a Nature Communications paper, where the compound was used to develop prodrugs with improved pharmacokinetic profiles. The Fmoc-protected amino acid derivative facilitated controlled release of active pharmaceutical ingredients (APIs), addressing challenges related to bioavailability and systemic toxicity.

Ongoing research is investigating the compound's potential in targeted drug delivery systems. Preliminary data from a 2024 ACS Nano publication suggests that conjugates of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylbenzoic acid with nanoparticles exhibit enhanced tumor accumulation in preclinical models, opening new avenues for cancer therapeutics.

From a synthetic chemistry perspective, recent advances in continuous flow chemistry have improved the scalability of producing this compound. A 2023 Organic Process Research & Development report detailed a 70% yield improvement through optimized reaction conditions, addressing previous challenges in large-scale production.

In conclusion, 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylbenzoic acid (2171252-44-9) represents a versatile building block with growing importance in pharmaceutical development. Its applications span from peptide therapeutics to advanced drug delivery systems, supported by continuous improvements in synthetic methodologies. Future research directions may explore its utility in additional therapeutic areas and further optimize its synthetic accessibility.